Cas no 2137826-38-9 (5-bromo-N-(5-cyclopropoxy-2-methylpyridin-4-yl)pentanamide)
5-bromo-N-(5-cyclopropoxy-2-methylpyridin-4-yl)pentanamide Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-N-(5-cyclopropoxy-2-methylpyridin-4-yl)pentanamide
- 2137826-38-9
- EN300-741450
-
- Inchi: 1S/C14H19BrN2O2/c1-10-8-12(17-14(18)4-2-3-7-15)13(9-16-10)19-11-5-6-11/h8-9,11H,2-7H2,1H3,(H,16,17,18)
- InChI Key: SMPBTGZTNVDJIO-UHFFFAOYSA-N
- SMILES: BrCCCCC(NC1C=C(C)N=CC=1OC1CC1)=O
Computed Properties
- Exact Mass: 326.06299g/mol
- Monoisotopic Mass: 326.06299g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 51.2Ų
5-bromo-N-(5-cyclopropoxy-2-methylpyridin-4-yl)pentanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-741450-1.0g |
5-bromo-N-(5-cyclopropoxy-2-methylpyridin-4-yl)pentanamide |
2137826-38-9 | 1g |
$0.0 | 2023-06-07 |
5-bromo-N-(5-cyclopropoxy-2-methylpyridin-4-yl)pentanamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 5-bromo-N-(5-cyclopropoxy-2-methylpyridin-4-yl)pentanamide
Comprehensive Introduction to 5-bromo-N-(5-cyclopropoxy-2-methylpyridin-4-yl)pentanamide (CAS No. 2137826-38-9)
In the rapidly evolving field of pharmaceutical and agrochemical research, 5-bromo-N-(5-cyclopropoxy-2-methylpyridin-4-yl)pentanamide (CAS No. 2137826-38-9) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropoxy and bromo substituents, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to novel therapeutic agents or functional materials.
The compound's pyridine core, coupled with the pentanamide side chain, provides a robust framework for interaction with biological targets. Recent studies have highlighted its relevance in the development of kinase inhibitors, a hot topic in oncology research. Kinase inhibitors are currently one of the most searched topics in AI-driven drug discovery, as they hold promise for treating various cancers. The presence of the 5-bromo moiety in this compound enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
Another area where 5-bromo-N-(5-cyclopropoxy-2-methylpyridin-4-yl)pentanamide is gaining attention is in the field of sustainable chemistry. With the growing emphasis on green synthesis and reducing environmental impact, researchers are exploring how this compound can be synthesized using eco-friendly methods. The cyclopropoxy group is particularly noteworthy, as cyclopropane derivatives are known for their stability and bioactivity, making them a frequent subject of computational chemistry studies.
From a commercial perspective, the demand for high-purity intermediates like this compound is on the rise. Pharmaceutical companies are increasingly looking for reliable suppliers of custom synthesis products to accelerate their R&D pipelines. The compound's CAS No. 2137826-38-9 is often searched in databases by procurement specialists and chemists seeking detailed spectroscopic data or safety profiles.
In addition to its pharmaceutical potential, 5-bromo-N-(5-cyclopropoxy-2-methylpyridin-4-yl)pentanamide is also being investigated for its applications in material science. Its molecular structure suggests possible utility in the development of advanced polymers or coatings, which aligns with the current trend of smart materials research. The integration of heterocyclic compounds into materials is a burgeoning field, and this compound's unique properties could contribute to innovations in this space.
For those interested in the synthetic pathways of this compound, recent publications have detailed several efficient methods for its preparation. Key steps often involve the introduction of the bromo substituent and the formation of the amide bond, which are critical for achieving high yields and purity. These synthetic routes are frequently discussed in forums and academic circles, reflecting the compound's relevance in modern organic synthesis.
As the scientific community continues to explore the potential of 5-bromo-N-(5-cyclopropoxy-2-methylpyridin-4-yl)pentanamide, its role in drug development and material innovation is expected to expand. With its combination of a pyridine ring and a flexible side chain, this compound exemplifies the kind of multifunctional molecules that are driving progress in chemistry and related disciplines. Its CAS No. 2137826-38-9 will likely remain a key identifier for researchers and industry professionals alike.
2137826-38-9 (5-bromo-N-(5-cyclopropoxy-2-methylpyridin-4-yl)pentanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)